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Compound of Interest

Compound Name: 3,5-Bis(methylsulfonyl)aniline

Cat. No.: B189065

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for 3,5-
Bis(methylsulfonyl)aniline. The information is intended to support laboratory personnel in
minimizing risks and ensuring a safe working environment.

Hazard Identification and Classification

3,5-Bis(methylsulfonyl)aniline is classified as an irritant.[1] It is crucial to understand its
potential hazards to implement appropriate safety measures.

Table 1: GHS Hazard Classification
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Classification Hazard Statement Signal Word Pictogram

o H315: Causes skin .
Skin Irritation L Warning GHSO07
irritation.[2]

o H319: Causes serious _
Eye Irritation o Warning GHSO07
eye irritation.[2]

Specific target organ

toxicity — single H335: May cause ]
] ) o Warning GHSO07
exposure (Respiratory  respiratory irritation.[2]
tract irritation)
o H302: Harmful if ]
Acute toxicity, oral Warning GHSO07

swallowed.[2]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe
handling and storage.

Table 2: Physical and Chemical Properties of 3,5-Bis(methylsulfonyl)aniline
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Property Value

CAS Number 51859-12-2

Molecular Formula CsH11NO4S2

Molecular Weight 249.31 g/mol

Appearance White to Almost white powder to crystal
Melting Point 202-208°CJ[1]

Boiling Point Data not available

Density 1.478+0.06 g/cm3 (Predicted)[3]

Vapor Pressure

Data not available

Solubility

Slightly soluble in Chloroform and Methanol.[3]

Flash Point

Data not available

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Table 3: First Aid Measures
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[4]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water. If skin irritation occurs, get medical

advice/attention.[4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[4]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a poison center or

doctor immediately.[5]

Handling and Storage

Proper handling and storage procedures are essential to prevent exposure and maintain the

integrity of the chemical.

Handling

e Engineering Controls: Handle in a well-ventilated place, preferably in a chemical fume hood

to prevent dispersion of dust.

» Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling. Do not eat, drink, or smoke in the work area.

e Powder Handling: When working with the powdered form, use an enclosed balance and

avoid pouring to minimize dust generation. Transfer the powder in small scoops.[6]

Storage
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» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]
e Incompatibilities: Keep away from strong oxidizing agents.[5]

o Temperature: Storage under inert gas (nitrogen or Argon) at 2-8°C is recommended.[3]
Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 3,5-Bis(methylsulfonyl)aniline.

Table 4. Recommended Personal Protective Equipment

PPE Type Specification

_ Wear tightly fitting safety goggles with side-
Eye/Face Protection ) )
shields or a face shield.[4]

Wear chemical-resistant gloves (e.g., neoprene,
) ) butyl rubber) and a lab coat. For extensive
Skin Protection . . .
handling, impervious clothing may be

necessary.[4]

If engineering controls are insufficient or during

) ) spill cleanup, use a NIOSH-approved respirator
Respiratory Protection ) ) _ _

with an appropriate cartridge for organic vapors

and particulates.[4]

Accidental Release Measures

A clear and practiced spill response plan is crucial for mitigating the risks of an accidental
release.

Small Spills (Solid)

e Restrict Access: Cordon off the area to prevent the spread of the material.

o Wear PPE: Don appropriate PPE, including respiratory protection.
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» Containment: Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand)
to avoid creating dust.[7]

o Cleanup: Carefully scoop the absorbed material into a labeled, sealable waste container.[7]
o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

» Waste Disposal: Dispose of the waste as hazardous chemical waste according to
institutional and local regulations.

Large Spills
o Evacuate: Immediately evacuate the area.

» Alert: Notify your supervisor and the institution's environmental health and safety (EHS)
department.

o Ventilate: If safe to do so, increase ventilation in the area.

o Professional Cleanup: Do not attempt to clean up a large spill without proper training and
equipment. Await the arrival of the emergency response team.

Firefighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]
o Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the material.

o Specific Hazards: Thermal decomposition may produce toxic gases, including carbon oxides,
nitrogen oxides (NOx), and sulfur oxides.[8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Stability and Reactivity

o Reactivity: No specific reactivity data is available.

o Chemical Stability: Stable under recommended storage conditions.[5]
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» Conditions to Avoid: Avoid dust formation and exposure to incompatible materials.
e Incompatible Materials: Strong oxidizing agents.[5]

o Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides,
nitrogen oxides, and sulfur oxides.[8]

Toxicological Information

Detailed toxicological data for 3,5-Bis(methylsulfonyl)aniline is limited. However, based on its
classification and the toxicology of related aniline compounds, it should be handled as a
hazardous substance. Aniline itself is toxic by inhalation, ingestion, and skin absorption and is a
suspected carcinogen.[9]

Experimental Protocols

Protocol 1: Weighing and Preparing Solutions of 3,5-

Bis(methylsulfonyl)aniline

» Preparation: Designate a specific work area in a chemical fume hood. Cover the work
surface with absorbent, disposable bench paper.

e PPE: Don a lab coat, safety goggles, and appropriate chemical-resistant gloves.

¢ Weighing: Use an enclosed or ventilated balance. Use a weigh boat or paper to avoid direct
contact with the balance pan. Transfer the powder in small increments to prevent
aerosolization.

e Solution Preparation: Slowly add the weighed powder to the solvent in a suitable container
within the fume hood. Cap the container and mix gently.

o Cleanup: Decontaminate the weigh boat and any utensils used. Dispose of contaminated
bench paper and gloves in the designated solid hazardous waste container.

o Decontamination: Wipe down the work surface and balance with an appropriate solvent and
then with soap and water.
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Protocol 2: Decontamination of Glassware

e Initial Rinse: In a chemical fume hood, rinse the contaminated glassware with a small
amount of a suitable solvent (e.g., acetone, ethanol) to remove the bulk of the residue.
Collect this rinse solvent as hazardous liquid waste.

e Soaking: Immerse the glassware in a cleaning solution (e.g., a laboratory-grade detergent
solution).

e Washing: Thoroughly wash the glassware with soap and water.

¢ Final Rinse: Rinse with deionized water.

Drying: Allow the glassware to air dry or place it in a drying oven.

Protocol 3: Hazardous Waste Disposal

e Solid Waste: All solid waste contaminated with 3,5-Bis(methylsulfonyl)aniline (e.g., gloves,
weigh paper, absorbent materials from spills) must be collected in a clearly labeled, sealed,
and puncture-resistant hazardous waste container.

 Liquid Waste: All liquid waste containing this compound must be collected in a clearly
labeled, sealed, and chemically compatible hazardous waste container. Do not mix with
incompatible waste streams.

» Disposal: Follow all institutional, local, and national regulations for the disposal of hazardous
chemical waste. Contact your institution's EHS department for specific procedures.

Visualizations
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Caption: Risk assessment and handling workflow for 3,5-Bis(methylsulfonyl)aniline.
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Caption: Emergency response workflow for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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